![molecular formula C20H23N3O4 B4088213 N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide](/img/structure/B4088213.png)
N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide
Overview
Description
N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide, also known as MNPA, is a chemical compound that has been used in scientific research for its potential therapeutic properties. MNPA has been studied for its ability to modulate certain receptors in the brain, which may have implications for the treatment of various neurological and psychiatric disorders.
Mechanism of Action
N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide works by modulating the activity of certain receptors in the brain, specifically the serotonin and dopamine receptors. By modulating these receptors, this compound has the ability to regulate the levels of neurotransmitters in the brain, which can have a significant impact on mood, behavior, and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal studies. These effects include increased levels of serotonin and dopamine in the brain, as well as increased levels of certain proteins that are involved in neuroprotection. This compound has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments that target specific receptors or pathways in the brain. However, one limitation of using this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide. One area of research is the potential use of this compound in the treatment of depression and anxiety disorders. Another area of research is the potential use of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, there is potential for the development of new drugs that are based on the structure of this compound, which may have improved therapeutic properties.
Scientific Research Applications
N-(4-methoxyphenyl)-2-(4-methyl-1-piperidinyl)-5-nitrobenzamide has been studied for its potential therapeutic properties in various scientific research studies. One study found that this compound has the ability to modulate the activity of certain receptors in the brain, which may have implications for the treatment of depression and anxiety disorders. Another study found that this compound has neuroprotective properties, which may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(4-methylpiperidin-1-yl)-5-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4/c1-14-9-11-22(12-10-14)19-8-5-16(23(25)26)13-18(19)20(24)21-15-3-6-17(27-2)7-4-15/h3-8,13-14H,9-12H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBMVVWCSUKKRMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.